Cas no 2007916-32-5 ([(3R)-tetrahydropyran-3-yl]methanamine;hydrochloride)

[(3R)-Tetrahydropyran-3-yl]methanamine hydrochloride is a chiral amine derivative featuring a tetrahydropyran ring, which enhances its utility as a versatile intermediate in organic synthesis and pharmaceutical applications. The (3R)-stereochemistry ensures high enantioselectivity, making it valuable for asymmetric synthesis and drug development. Its hydrochloride salt form improves stability and solubility, facilitating handling and storage. This compound is particularly useful in the preparation of bioactive molecules, including potential therapeutic agents targeting neurological and metabolic disorders. The rigid tetrahydropyran scaffold contributes to conformational restraint, optimizing binding affinity in receptor interactions. Suitable for use under controlled conditions, it is commonly employed in research and fine chemical manufacturing.
[(3R)-tetrahydropyran-3-yl]methanamine;hydrochloride structure
2007916-32-5 structure
Product Name:[(3R)-tetrahydropyran-3-yl]methanamine;hydrochloride
CAS No:2007916-32-5
MF:C6H14ClNO
MW:151.634460926056
MDL:MFCD22581683
CID:4633477
PubChem ID:127263535
Update Time:2025-06-07

[(3R)-tetrahydropyran-3-yl]methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [(3R)-oxan-3-yl]methanamine hydrochloride
    • [(3R)-Oxan-3-yl]methanamine HCl
    • (R)-(Tetrahydro-2H-pyran-3-yl)methanamine hydrochloride
    • (3R)-3-Aminomethyloxane hydrochloride
    • SB20268
    • 2H-Pyran-3-methanamine, tetrahydro-, hydrochloride (1:1), (3R)-
    • [(3R)-tetrahydropyran-3-yl]methanamine;hydrochloride
    • SCHEMBL23698756
    • P15860
    • 2007916-32-5
    • AS-52908
    • CS-0053047
    • [(3R)-oxan-3-yl]methanamine;hydrochloride
    • (R)-(Tetrahydro-2H-pyran-3-yl)methanaminehydrochloride
    • AKOS030628472
    • MDL: MFCD22581683
    • Inchi: 1S/C6H13NO.ClH/c7-4-6-2-1-3-8-5-6;/h6H,1-5,7H2;1H/t6-;/m1./s1
    • InChI Key: ADKXKWJPOISVRF-FYZOBXCZSA-N
    • SMILES: Cl.O1CCC[C@H](CN)C1

Computed Properties

  • Exact Mass: 151.0763918 g/mol
  • Monoisotopic Mass: 151.0763918 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 65.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 151.63
  • Topological Polar Surface Area: 35.2

[(3R)-tetrahydropyran-3-yl]methanamine;hydrochloride Pricemore >>

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